![molecular formula C22H24N2O4 B4875801 ethyl 3-{[(1-benzoyl-4-piperidinyl)carbonyl]amino}benzoate](/img/structure/B4875801.png)
ethyl 3-{[(1-benzoyl-4-piperidinyl)carbonyl]amino}benzoate
Overview
Description
Ethyl 3-{[(1-benzoyl-4-piperidinyl)carbonyl]amino}benzoate, also known as BPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. BPB is a derivative of benzoic acid and piperidine, and its unique chemical structure makes it an attractive target for drug development. In
Scientific Research Applications
Ethyl 3-{[(1-benzoyl-4-piperidinyl)carbonyl]amino}benzoate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been investigated for its ability to modulate the activity of enzymes and receptors, making it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of ethyl 3-{[(1-benzoyl-4-piperidinyl)carbonyl]amino}benzoate is not fully understood, but it is believed to interact with various molecular targets in cells. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has been shown to modulate the activity of G protein-coupled receptors, which play a key role in cellular signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of COX-2, reduce the production of inflammatory mediators, and inhibit the growth of cancer cells. In vivo studies have shown that this compound can reduce inflammation and pain in animal models of arthritis, and inhibit the growth of tumors in animal models of cancer.
Advantages and Limitations for Lab Experiments
Ethyl 3-{[(1-benzoyl-4-piperidinyl)carbonyl]amino}benzoate has several advantages as a research tool. It is relatively easy to synthesize and purify, and it exhibits a wide range of biological activities. However, there are also some limitations to its use in lab experiments. This compound is not very water-soluble, which can make it difficult to administer in vivo. Additionally, its effects can be dose-dependent, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for research on ethyl 3-{[(1-benzoyl-4-piperidinyl)carbonyl]amino}benzoate. One area of interest is the development of this compound analogs with improved properties, such as increased water solubility or enhanced potency. Another area of interest is the investigation of this compound's potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its interactions with molecular targets in cells.
Properties
IUPAC Name |
ethyl 3-[(1-benzoylpiperidine-4-carbonyl)amino]benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4/c1-2-28-22(27)18-9-6-10-19(15-18)23-20(25)16-11-13-24(14-12-16)21(26)17-7-4-3-5-8-17/h3-10,15-16H,2,11-14H2,1H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUSLZZYKHHFOOO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.